Cas no 139937-44-3 (DL-Phenylalanine, N-[(4-bromo-2-methylphenyl)sulfonyl]-)
139937-44-3 structure
Product Name:DL-Phenylalanine, N-[(4-bromo-2-methylphenyl)sulfonyl]-
CAS No:139937-44-3
MF:C16H16BrNO4S
MW:398.271542549133
CID:1284707
Update Time:2024-08-04
DL-Phenylalanine, N-[(4-bromo-2-methylphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- DL-Phenylalanine, N-[(4-bromo-2-methylphenyl)sulfonyl]-
- Phenylalanine, N-[(4-bromo-2-methylphenyl)sulfonyl]-
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- Inchi: 1S/C16H16BrNO4S/c1-11-9-13(17)7-8-15(11)23(21,22)18-14(16(19)20)10-12-5-3-2-4-6-12/h2-9,14,18H,10H2,1H3,(H,19,20)/t14-/m0/s1
- InChI Key: PYMCDUPPSHUFCA-AWEZNQCLSA-N
- SMILES: C(O)(=O)[C@H](CC1=CC=CC=C1)NS(C1=CC=C(Br)C=C1C)(=O)=O
Computed Properties
- Exact Mass: 396.99838
Experimental Properties
- Density: 1.524±0.06 g/cm3(Predicted)
- Boiling Point: 556.3±60.0 °C(Predicted)
- PSA: 83.47
- pka: 3.18±0.10(Predicted)
DL-Phenylalanine, N-[(4-bromo-2-methylphenyl)sulfonyl]- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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